Cas no 52693-56-8 (Pyridinium, 2-bromo-1-methyl-, iodide)

• Product Name: Pyridinium, 2-bromo-1-methyl-, iodide
• CAS No: 52693-56-8
• MF: C₆H₇BrIN
• MW: 299.934952974319
• CID: 359086
• PubChem ID: 12233907
• Update Time: 2025-06-11

Pyridinium, 2-bromo-1-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-bromo-1-methyl-, iodide
• 2-bromo-1-methylpyridin-1-ium,iodide
• 52693-56-8
• DTXSID10481644
• 2-Bromo-1-methylpyridin-1-ium iodide
• SCHEMBL119846
• 2-bromo-1-methylpyridin-1-ium;iodide
• DVAZKUDTZUIOQK-UHFFFAOYSA-M
• Z56756330
• AKOS027322642
• N-methyl-2-bromopyridinium iodide
• 2-BROMO-1-METHYLPYRIDINIUM IODIDE

• Inchi： 1S/C6H7BrN.HI/c1-8-5-3-2-4-6(8)7;/h2-5H,1H3;1H/q+1;/p-1
• InChI Key： DVAZKUDTZUIOQK-UHFFFAOYSA-M
• SMILES： [I-].BrC1C=CC=C[N+]=1C

Computed Properties

• Exact Mass: 291.8254
• Monoisotopic Mass: 298.88066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Additional information on Pyridinium, 2-bromo-1-methyl-, iodide

2-Bromo-1-methylpyridinium Iodide (CAS No. 52693-56-8): A Comprehensive Overview

2-Bromo-1-methylpyridinium iodide (CAS No. 52693-56-8) is a versatile compound with significant applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound is a brominated pyridinium salt, characterized by its unique chemical structure and properties, which make it an essential reagent in numerous synthetic pathways and biological studies.

The chemical structure of 2-bromo-1-methylpyridinium iodide consists of a pyridinium ring substituted with a bromine atom at the 2-position and a methyl group at the 1-position. The iodide counterion provides the necessary charge balance to form a stable salt. This structure imparts the compound with specific reactivity and solubility properties, making it suitable for a wide range of applications.

In organic synthesis, 2-bromo-1-methylpyridinium iodide is often used as a versatile building block for the synthesis of more complex molecules. Its bromine substituent can be readily functionalized through various reactions, such as nucleophilic substitution, coupling reactions, and radical processes. For example, recent studies have demonstrated its utility in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. The ability to introduce a bromine atom at a specific position on the pyridinium ring allows for precise control over the synthetic route, leading to higher yields and improved selectivity.

In the field of medicinal chemistry, 2-bromo-1-methylpyridinium iodide has gained attention due to its potential as a lead compound for drug development. Pyridinium salts, in general, exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The bromine substituent can be modified to enhance these activities or to introduce new functionalities. For instance, researchers have explored the use of 2-bromo-1-methylpyridinium iodide as a precursor for the synthesis of novel antitumor agents. Studies have shown that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy cells.

Recent advancements in materials science have also highlighted the potential of 2-bromo-1-methylpyridinium iodide in the development of functional materials. Pyridinium salts are known for their ability to form ionically conductive materials, which are crucial for applications in energy storage devices such as batteries and supercapacitors. The bromine substituent in 2-bromo-1-methylpyridinium iodide can be leveraged to tune the ionic conductivity and other physical properties of these materials. For example, researchers have synthesized polymer electrolytes containing this compound, demonstrating improved performance in lithium-ion batteries.

The synthesis of 2-bromo-1-methylpyridinium iodide is well-documented in the literature and can be achieved through several methods. One common approach involves the reaction of 2-bromopyridine with methyl iodide in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired pyridinium salt. The choice of solvent and reaction conditions can significantly influence the yield and purity of the product.

In terms of safety and handling, it is important to note that 2-bromo-1-methylpyridinium iodide should be handled with care due to its potential irritant properties. Appropriate personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances. Additionally, proper disposal methods should be followed to ensure environmental safety.

The analytical characterization of 2-bromo-1-methylpyridinium iodide can be performed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide valuable information about the structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence of specific functional groups and their relative positions on the pyridinium ring.

In conclusion, 2-bromo-1-methylpyridinium iodide (CAS No. 52693-56-8) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an invaluable reagent for researchers working in these fields. Ongoing research continues to uncover new applications and improve our understanding of this compound's behavior in various contexts.